Cas no 852437-43-5 (2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 852437-43-5
• MF: C₂₁H₁₈FN₅O₃S
• MW: 439.46272611618
• CID: 5989285
• PubChem ID: 18554192
• Update Time: 2025-11-04

2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-fluorophenyl)acetamide
• Acetamide, 2-[[3-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(2-fluorophenyl)-
• SR-01000135451-1
• 2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide
• 2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• AKOS024595569
• SR-01000135451
• 852437-43-5
• F0676-0859

• Inchi： 1S/C21H18FN5O3S/c1-29-16-8-7-13(11-17(16)30-2)21-25-24-18-9-10-20(26-27(18)21)31-12-19(28)23-15-6-4-3-5-14(15)22/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key： POUYMSNNJJNMNA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NN2C(C3=CC=C(OC)C(OC)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 439.11143879g/mol
• Monoisotopic Mass: 439.11143879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide

2-{3-(3,4-Dimethoxyphenyl)-1,2,4-Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 852437-43-5, known as 2-{3-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which incorporates a triazolo-pyridazine ring system fused with a sulfanyl group and an acetamide moiety. The presence of 3,4-dimethoxyphenyl and 2-fluorophenyl substituents further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate for the development of novel therapeutic agents. Its unique structure suggests that it may exhibit antitumor, anti-inflammatory, or antimicrobial properties. Researchers have been particularly interested in its ability to modulate key biological pathways, such as those involved in cell proliferation and apoptosis. The incorporation of the triazolo[4,3-b]pyridazine ring system is believed to play a critical role in these activities due to its ability to interact with various protein targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazolo-pyridazine ring system through cyclization reactions and the subsequent attachment of the sulfanyl and acetamide groups. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to significantly improve the efficiency of this process.

From a pharmacological perspective, this compound has shown remarkable bioavailability when administered in preclinical models. Its ability to cross cellular membranes efficiently suggests that it may be suitable for targeting intracellular pathogens or cancer cells. Additionally, preliminary toxicity studies indicate that it exhibits low cytotoxicity against normal cells, making it a potentially safer option for therapeutic applications.

One of the most exciting developments in recent research is the identification of this compound as a potential inhibitor of certain kinases involved in cancer progression. For instance, studies have demonstrated its ability to inhibit PI3K/AKT/mTOR signaling pathways, which are often dysregulated in various types of cancers. This finding has opened new avenues for its application in oncology research.

Furthermore, the compound's sulfanyl group has been shown to exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular diseases. The presence of fluorophenyl substituents also contributes to its lipophilicity, enhancing its ability to penetrate biological barriers and reach target sites effectively.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's molecular structure. These analyses have provided valuable insights into its stereochemistry and conformational flexibility, which are crucial for understanding its biological activity.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its therapeutic efficacy. This includes exploring various drug delivery systems and formulation strategies to improve its stability and absorption profiles. Collaborative efforts between chemists and pharmacologists are expected to yield significant breakthroughs in harnessing this compound's full potential.

In conclusion, 2-{3-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with promising biological activities and favorable pharmacokinetic profiles, positions it as a leading candidate for addressing unmet medical needs across multiple therapeutic areas.